N-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-1H-pyrazol-4-yl]methyl}-N-(tetrahydro-2-furanylmethyl)ethanamine

• IUPAC Name: N-[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methylpyrazol-4-yl]methyl]-N-(oxolan-2-ylmethyl)ethanamine
• InChI: InChI=1S/C20H27N3O3/c1-3-23(14-17-5-4-8-24-17)13-16-12-22(2)21-20(16)15-6-7-18-19(11-15)26-10-9-25-18/h6-7,11-12,17H,3-5,8-10,13-14H2,1-2H3
• InChI Key: RYZUOEHCLOFORS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCO1)CC2=CN(N=C2C3=CC4=C(C=C3)OCCO4)C
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

N-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-1H-pyrazol-4-yl]methyl}-N-(tetrahydro-2-furanylmethyl)ethanamine is a useful research compound. Its molecular formula is C20H27N3O3 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.20524173 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Platelet Antiaggregating and Other Biological Activities

A study focused on the synthesis of N,N-disubstituted derivatives starting from 4-benzoyloxy-3,5-diphenyl-1H-pyrazole and related compounds. These compounds exhibited significant platelet antiaggregating activity, comparable or superior to acetylsalicylic acid, along with moderate hypotensive, antiarrhythmic, and other activities in animal models (Bruno et al., 1991).

Anticancer and Anti-HCV Agents

Another research synthesized novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) derivatives and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. Some compounds, especially N-(ethylcarbamothioyl)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide, showed potential to be developed into therapeutic agents due to their significant biological activities without causing notable tissue damage (Küçükgüzel et al., 2013).

Corrosion Inhibition

Research on amino acid compounds, including derivatives similar in structure to the queried compound, demonstrated their effectiveness as corrosion inhibitors for steel in acidic solutions. These studies provide insights into the potential application of such compounds in protecting industrial materials from corrosion (Yadav et al., 2015).